Cas no 1805189-97-2 (4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805189-97-2
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4879223
• Update Time: 2025-05-27

4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF5N2/c10-1-4-5(9(13,14)15)3-17-6(2-16)7(4)8(11)12/h3,8H,1H2
• InChI Key： IRTZSHJYFGBKSN-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CN=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Recent Advances in the Application of 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805189-97-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805189-97-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This heterocyclic compound, characterized by its unique combination of bromomethyl, cyano, difluoromethyl, and trifluoromethyl functional groups, has attracted significant attention from researchers in medicinal chemistry and chemical biology due to its versatile reactivity and potential applications in drug discovery.

Recent studies have demonstrated the utility of this compound as a building block for the development of fluorinated pyridine derivatives with enhanced pharmacological properties. The presence of multiple fluorine atoms and reactive sites makes it particularly valuable for creating molecules with improved metabolic stability, membrane permeability, and target binding affinity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent kinase inhibitors, where the compound served as a crucial intermediate in constructing the core scaffold.

In synthetic methodology research, 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has shown remarkable versatility. Recent work published in Organic Letters (2024) demonstrated its effectiveness in palladium-catalyzed cross-coupling reactions, enabling the rapid construction of complex polyfluorinated heterocycles. The bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the electron-withdrawing cyano and fluorinated groups activate the pyridine ring for various transformations.

The compound's applications extend to materials science as well. A 2024 study in ACS Applied Materials & Interfaces reported its use in the synthesis of fluorinated organic semiconductors, where the unique electronic properties imparted by the multiple fluorine substituents contributed to enhanced charge transport characteristics. This dual applicability in both pharmaceutical and materials science domains underscores the compound's significance in contemporary chemical research.

From a pharmaceutical perspective, derivatives synthesized from 1805189-97-2 have shown promising biological activities. Recent preclinical studies have identified lead compounds derived from this scaffold that exhibit potent activity against various disease targets, including inflammatory disorders and certain cancers. The presence of the trifluoromethyl group in particular has been associated with improved pharmacokinetic properties and target engagement in these therapeutic candidates.

Ongoing research continues to explore new synthetic routes and applications for this valuable intermediate. Recent advances in flow chemistry have enabled more efficient and scalable production of 4-(Bromomethyl)-2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, addressing previous challenges in its large-scale synthesis. As the demand for fluorinated pharmaceutical compounds grows, this compound is expected to play an increasingly important role in drug discovery and development pipelines.

Looking forward, researchers anticipate that 1805189-97-2 will serve as a cornerstone for the development of next-generation fluorinated therapeutics, particularly in areas where traditional organic compounds face limitations in stability or bioavailability. Its unique structural features and demonstrated versatility position it as a critical tool in the medicinal chemist's arsenal for addressing current and emerging therapeutic challenges.